2-({5-[(4-Chloro-2-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-nitrophenyl)ethanone

Specification

• Molecular Formula: C18H14ClN3O5S
• Molecular Weight: 419.8 g/mol
• IUPAC Name: 2-[[5-[(4-chloro-2-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-nitrophenyl)ethanone
• Standard InChI: InChI=1S/C18H14ClN3O5S/c1-11-8-13(19)4-7-16(11)26-9-17-20-21-18(27-17)28-10-15(23)12-2-5-14(6-3-12)22(24)25/h2-8H,9-10H2,1H3
• Standard InChI Key: HPNWJYBLCMHBQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC2=NN=C(O2)SCC(=O)C3=CC=C(C=C3)[N+](=O)[O-]

Introduction

Synthesis Methods

The synthesis of such a compound would typically involve multiple steps, including the formation of the oxadiazole ring, attachment of the phenoxy group, and incorporation of the sulfanyl linkage. Common methods for forming oxadiazoles include condensation reactions between hydrazides and esters or acids.

Synthesis Steps:

• Formation of Oxadiazole Ring: This can be achieved through the reaction of a hydrazide with an ester or acid in the presence of a catalyst.

• Attachment of Phenoxy Group: This might involve alkylation reactions using appropriate reagents.

• Incorporation of Sulfanyl Linkage: This could be done through nucleophilic substitution reactions.

Potential Biological Activity

Compounds with similar structures have shown various biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of a nitro group can enhance the compound's ability to interact with biological targets, while the oxadiazole ring can contribute to its stability and bioavailability.

Biological Activity	Description
Antimicrobial	Potential to inhibit microbial growth.
Antifungal	Ability to inhibit fungal growth.
Anticancer	Potential to inhibit cancer cell proliferation.

Spectroscopic Analysis

Spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and LC-MS (Liquid Chromatography-Mass Spectrometry) are essential for characterizing the structure and purity of the compound. These techniques provide detailed information about the molecular structure and help confirm the synthesis outcome.

Spectroscopic Method	Purpose
NMR	Structural confirmation.
LC-MS	Purity assessment and molecular weight determination.